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Brequinar Overview and Mechanism

Brequinar is a quinoline carboxylic acid derivative that acts as a potent and selective inhibitor of the

mitochondrial enzyme dihydroorotate dehydrogenase (DHODH) [1] [2].

Primary Mechanism: It disrupts the de novo pyrimidine biosynthesis pathway, which is the fourth and

committed step [1] [3]. This leads to depletion of cellular pyrimidine pools (UTP and CTP), thereby
inhibiting DNA and RNA synthesis crucial for lymphocyte proliferation [1] [4].

Secondary Mechanisms: Evidence suggests its immunosuppressive activity may also be partly due
to the suppression of several tyrosine kinases and inhibition of TNF-mediated NF-κB activation [1] [4].

The diagram below illustrates how Brequinar targets the de novo pyrimidine biosynthesis pathway.
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Key Differentiating Features of Brequinar

Brequinar has distinct characteristics that differentiate it from other immunosuppressants.

Feature Brequinar
Other Immunosuppressants (e.g., Leflunomide,
Calcineurin Inhibitors, Antimetabolites)

Primary
Target

Dihydroorotate Dehydrogenase
(DHODH) [1] [2]

Calcineurin (Cyclosporine, Tacrolimus); Inosine
Monophosphate Dehydrogenase (Mycophenolate);

Dihydrofolate Reductase (Methotrexate) [5] [4]

Core
Mechanism

Inhibition of de novo pyrimidine

synthesis [1] [4]

Inhibition of T-cell signaling/activation; Inhibition of

de novo purine synthesis [5] [4]
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Feature Brequinar
Other Immunosuppressants (e.g., Leflunomide,
Calcineurin Inhibitors, Antimetabolites)

Metabolic
Impact

Depletes pyrimidine nucleotides

(UTP, CTP); Effect reversed by
uridine [1] [6]

Purine depletion; Altered glucose/lipid metabolism;

No reversal by uridine [4]

Cellular
Impact

Antiproliferative for T & B cells;
Induces myeloid differentiation in

AML [1] [2]

Primarily T-cell targeted; Less impact on B-cells [4]

Key
Synergies

Synergistic with Dipyridamole

(ENT inhibitor) [6]

Synergistic with CNI and MMF [4]

Therapeutic
Notes

Narrow therapeutic index; Failed

solid tumor trials; Research for
AML/combination therapies [1]

[6] [2]

Established in transplantation/autoimmunity;

Different toxicity profiles (nephro-, neuro-) [5] [4]

Experimental Data and Protocols

Here are key experimental methodologies used to study Brequinar's effects, which can serve as a reference

for your own research.

Cellular Viability and Combination Synergy (CFA/MTT Assay): To evaluate the synergistic effect
of Brequinar with salvage pathway inhibitors like Dipyridamole, colony formation assays (CFA) and

MTT assays are used [6].
Protocol: Treat cancer cell lines (e.g., HCT-116, MIA PaCa-2) with Brequinar alone and in

combination with Dipyridamole for 24 hours or continuously. Cell viability is measured after 72
hours. Synergy is confirmed by significantly greater cytotoxicity in the combination group

compared to either agent alone [6].
Molecular Profiling (Cell Painting Assay - CPA): This morphological profiling assay detects

Brequinar's cellular impact by creating a fingerprint based on changes in cellular components [3].
Protocol: Human osteosarcoma U2OS cells are treated with Brequinar for 20 hours. Cellular

components (DNA, RNA, mitochondria, Golgi, ER, actin, plasma membrane) are stained with
six dyes. Morphological features are extracted and compared to DMSO controls. A biosimilarity

score >75% to known DHODH inhibitors confirms the specific morphological fingerprint [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/brequinar
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7152234/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/brequinar
https://www.explorationpub.com/Journals/eds/Article/1008113
https://pmc.ncbi.nlm.nih.gov/articles/PMC7152234/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7152234/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/brequinar
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://www.explorationpub.com/Journals/eds/Article/1008113
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1540576/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7152234/
https://www.smolecule.com/products/s548857?utm_src=pdf-body
https://www.smolecule.com/products/s548857?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://www.smolecule.com/products/s548857?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://www.smolecule.com/products/s548857?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9828254/
https://www.smolecule.com/products/s548857?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9828254/
https://www.smolecule.com/products/s548857?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Molecular Docking Analysis: Used to investigate Brequinar's potential direct interaction with

immune checkpoint protein PD-L1, beyond its known DHODH inhibition [2].
Protocol: The crystal structure of the PD-L1 dimer (PDB: 5J89) is used. Ligand structures are

optimized via Monte Carlo conformational search. Docking simulations are performed using
software like GOLD to predict binding poses and affinities at the PD-L1 dimer interface [2].

Research Implications and Future Directions

The experimental data highlights several key points for researchers.

Overcoming Clinical Failure: The synergy with Dipyridamole suggests that Brequinar's failure in
solid tumor clinical trials was likely due to compensatory uridine salvage. Combination strategies

present a viable path to enhance efficacy [6].
Novel Mechanism Exploration: The potential direct interaction with PD-L1, while computationally

predicted, opens a new avenue for designing bifunctional small molecules based on the Brequinar
scaffold to simultaneously target metabolism and immune checkpoints [2].

Mitochondrial Toxicity Assessment: The recent focus on transcriptomic changes in liver and kidney
models underscores the importance of thorough investigation into Brequinar's mitochondrial toxicity,

which is central to its mechanism and side effect profile [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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